Cas no 1207019-53-1 (1-(2,6-difluorophenyl)-3-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)urea)

• Product Name: 1-(2,6-difluorophenyl)-3-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)urea
• CAS No: 1207019-53-1
• MF: C₁₈H₂₁F₂N₃O₂
• MW: 349.375051259995
• CID: 5833751
• PubChem ID: 45504457
• Update Time: 2025-05-25

1-(2,6-difluorophenyl)-3-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)urea
• F5831-6861
• AKOS024520507
• 1207019-53-1
• 1-(2,6-difluorophenyl)-3-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]urea
• 1-(2,6-difluorophenyl)-3-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)urea
• VU0522236-1
• 1-(2,6-difluorophenyl)-3-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)urea

• Inchi： 1S/C18H21F2N3O2/c19-15-4-1-5-16(20)17(15)22-18(24)21-11-13-6-8-23(9-7-13)12-14-3-2-10-25-14/h1-5,10,13H,6-9,11-12H2,(H2,21,22,24)
• InChI Key： SRVNAHICWTYRAS-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NCC1CCN(CC2=CC=CO2)CC1)=O)F

Computed Properties

• Exact Mass: 349.16018325g/mol
• Monoisotopic Mass: 349.16018325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,6-difluorophenyl)-3-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)urea

Introduction to CAS No. 1207019-53-1: 1-(2,6-Difluorophenyl)-3-{[1-(Furan-2-yl)methylpiperidin-4-yl]methyl}Urea

The compound CAS No. 1207019-53-1, also known as 1-(2,6-difluorophenyl)-3-{[1-(furan-2-yl)methylpiperidin-4-yl]methyl}urea, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of CAS No. 1207019-53-1 is characterized by a urea backbone, which serves as a versatile scaffold for attaching various functional groups. The difluorophenyl group at position 1 introduces electronic and steric effects that can influence the compound's interaction with biological targets. Additionally, the furan moiety attached to the piperidine ring at position 4 adds aromaticity and potential hydrogen bonding capabilities, enhancing the molecule's bioavailability and target affinity.

Recent studies have highlighted the importance of difluorophenyl-containing urea derivatives in drug discovery. These compounds have shown remarkable inhibitory activity against key enzymes involved in various disease pathways, such as kinases and proteases. The incorporation of a furan group further enhances the molecule's ability to interact with protein targets through π–π stacking and hydrogen bonding interactions.

The synthesis of CAS No. 1207019-53-1 involves a multi-step process that combines advanced organic chemistry techniques. The starting materials include a difluorobenzene derivative and a piperidine ring substituted with a furan group. Through optimized coupling reactions and purification steps, researchers have successfully synthesized this compound with high purity and yield.

Pharmacological studies have demonstrated that CAS No. 1207019-53-1 exhibits potent inhibitory activity against several disease-related targets. For instance, in vitro assays have shown that this compound effectively inhibits the activity of certain kinases involved in cancer progression. Furthermore, preliminary in vivo studies suggest that it may possess anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases.

One of the most exciting aspects of this compound is its potential for further modification to enhance its therapeutic profile. Researchers are currently exploring various strategies to improve its pharmacokinetic properties, such as increasing its solubility and reducing its clearance rate from the body. These efforts are expected to pave the way for its development as a novel therapeutic agent.

In conclusion, CAS No. 1207019-53-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is likely to play a pivotal role in addressing unmet medical needs across various therapeutic areas.